2-Amino-3-(3-fluoro-5-methylphenyl)-propionic acid methyl ester
Overview
Description
2-Amino-3-(3-fluoro-5-methylphenyl)-propionic acid methyl ester (AMPA-Methyl Ester) is a synthetic compound that has been used in a variety of biomedical research applications. It is a derivative of the amino acid glutamate, which is an important transmitter in the central nervous system. AMPA-Methyl Ester has been used to study the effects of glutamate on neurons and to investigate the mechanisms of action of glutamate-based drugs.
Scientific Research Applications
Agrochemical Industry
Synthesis of Pesticides: The compound’s derivatives, particularly those with trifluoromethylpyridine (TFMP) groups, are extensively used in the synthesis of pesticides . The unique physicochemical properties imparted by the fluorine atom make these derivatives highly effective in crop protection, addressing the growing demand for efficient agrochemicals.
Pharmaceutical Development
Drug Synthesis: In pharmaceuticals, TFMP derivatives, which share a similar structural motif to the compound , are utilized in the development of new drugs . Their distinctive properties due to the fluorine content contribute to the biological activity, making them valuable in medicinal chemistry for creating more potent and selective drugs.
Material Science
Fluorinated Compounds: The presence of fluorine atoms in compounds like 2-Amino-3-(3-fluoro-5-methylphenyl)-propionic acid methyl ester is crucial in material science. Fluorine atoms can significantly alter the physical and chemical properties of materials, leading to the development of advanced materials with specific desired characteristics .
Biochemistry Research
Enzyme Inhibition Studies: The compound’s structure allows it to interact with various enzymes, making it a potential candidate for studying enzyme inhibition. This can provide insights into enzyme mechanisms and help in the design of inhibitors that can regulate biochemical pathways .
Pharmacology
Pharmacokinetic Modulation: The fluorine atom in such compounds can affect the pharmacokinetics of drugs. Researchers can use this compound to study how altering the molecular structure can influence the absorption, distribution, metabolism, and excretion (ADME) of pharmaceuticals .
Environmental Science
Environmental Fate of Fluorinated Compounds: The environmental impact and fate of fluorinated compounds, including their biodegradability and potential bioaccumulation, are critical areas of research. This compound can serve as a model to understand the environmental behavior of fluorinated pollutants .
properties
IUPAC Name |
methyl 2-amino-3-(3-fluoro-5-methylphenyl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2/c1-7-3-8(5-9(12)4-7)6-10(13)11(14)15-2/h3-5,10H,6,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHEOUDYMRUADOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)CC(C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-3-(3-fluoro-5-methylphenyl)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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